Cas no 941877-78-7 (N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)sulfanylbutanamide)

• Product Name: N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)sulfanylbutanamide
• CAS No: 941877-78-7
• MF: C₁₇H₁₇F₂NO₂S
• MW: 337.384190320969
• CID: 5499804
• PubChem ID: 18585612
• Update Time: 2025-06-13

N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)sulfanylbutanamide Chemical and Physical Properties

Names and Identifiers

• SR-01000916634-1
• 941877-78-7
• VU0500417-1
• F2812-1621
• SR-01000916634
• N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)sulfanylbutanamide
• N-(2,4-difluorophenyl)-4-((4-methoxyphenyl)thio)butanamide
• AKOS024468921
• N-(2,4-difluorophenyl)-4-[(4-methoxyphenyl)sulfanyl]butanamide

• Inchi： 1S/C17H17F2NO2S/c1-22-13-5-7-14(8-6-13)23-10-2-3-17(21)20-16-9-4-12(18)11-15(16)19/h4-9,11H,2-3,10H2,1H3,(H,20,21)
• InChI Key： BWZAUDVCFJRDAT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)CCCC(NC1C=CC(=CC=1F)F)=O

Computed Properties

• Exact Mass: 337.09480628g/mol
• Monoisotopic Mass: 337.09480628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)sulfanylbutanamide

Introduction to N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)sulfanylbutanamide (CAS No. 941877-78-7)

N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)sulfanylbutanamide (CAS No. 941877-78-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and functional attributes, represents a promising candidate for further exploration in drug discovery and molecular medicine. The presence of both fluorine and methoxy substituents in its molecular framework imparts distinct electronic and steric properties, making it a versatile building block for the development of novel therapeutic agents.

The compound's structure consists of a butanamide backbone linked to a phenyl ring substituted with both fluorine atoms at the 2- and 4-positions, and a methoxy group at the 4-position of another phenyl ring attached via a sulfanyl (-S-) bridge. This arrangement not only enhances the compound's solubility and bioavailability but also facilitates its interaction with biological targets. The fluorine atoms, known for their ability to modulate metabolic stability and binding affinity, play a crucial role in fine-tuning the pharmacokinetic profile of the molecule.

In recent years, there has been an increasing interest in the development of fluorinated compounds due to their broad spectrum of biological activities. The incorporation of fluorine into pharmaceutical molecules has been shown to improve their pharmacological properties, including increased lipophilicity, reduced metabolic degradation, and enhanced binding to biological targets. N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)sulfanylbutanamide exemplifies this trend, as its design allows for potential applications in the treatment of various diseases.

The sulfanyl (-S-) bridge in the molecule introduces a polar region that can interact with hydrophilic environments within biological systems. This feature is particularly valuable in drug design, as it can enhance the compound's ability to cross cell membranes while maintaining stability in aqueous environments. Additionally, the presence of both methoxy and fluorine substituents provides a balance between lipophilicity and hydrophilicity, which is often critical for achieving optimal pharmacokinetic properties.

The synthesis of N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)sulfanylbutanamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern organic chemistry techniques.

In the realm of medicinal chemistry, N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)sulfanylbutanamide has shown potential as an intermediate in the development of novel therapeutic agents. Its structural features make it a suitable candidate for further derivatization to create molecules with enhanced biological activity. Researchers have been exploring its derivatives as candidates for treating neurological disorders, inflammatory diseases, and even cancer. The unique combination of substituents in this compound allows for fine-tuning its pharmacological properties to target specific disease mechanisms.

The use of computational chemistry and molecular modeling techniques has been instrumental in understanding the interactions between N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)sulfanylbutanamide and biological targets. These methods have provided valuable insights into how the compound binds to enzymes and receptors at the molecular level. Such information is crucial for optimizing its structure-activity relationships (SARs) and improving its therapeutic efficacy. By leveraging these computational tools, researchers can accelerate the drug discovery process and identify promising candidates for further clinical development.

The growing body of research on fluorinated compounds underscores their importance in modern drug design. N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)sulfanylbutanamide, with its unique structural features and potential biological activities, represents a significant advancement in this area. As more studies are conducted on this compound and its derivatives, we can expect further insights into its therapeutic potential and new applications in medicine.

In conclusion, N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)sulfanylbutanamide (CAS No. 941877-78-7)) is a multifaceted compound with considerable promise in pharmaceutical research. Its innovative design and functional attributes make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various health challenges worldwide.